Cas no 1705549-58-1 (3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine)

• Product Name: 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine
• CAS No: 1705549-58-1
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.4206
• CID: 5346421
• Update Time: 2025-06-03

3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• [3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone
• (3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(4-methylthiazol-5-yl)methanone
• 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine

• Inchi： 1S/C16H20N4O2S/c1-10-14(23-9-17-10)16(21)20-6-2-3-11(8-20)7-13-18-15(19-22-13)12-4-5-12/h9,11-12H,2-8H2,1H3
• InChI Key： MGZQNIWXKDJEIN-UHFFFAOYSA-N
• SMILES： S1C([H])=NC(C([H])([H])[H])=C1C(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C2=NC(C3([H])C([H])([H])C3([H])[H])=NO2)C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 448
• XLogP3: 2.7
• Topological Polar Surface Area: 100

Additional information on 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine

Recent Advances in the Study of 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine (CAS: 1705549-58-1)

The compound 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine (CAS: 1705549-58-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique heterocyclic scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and flow chemistry, to improve the yield and purity of the compound. Structural modifications, such as the introduction of different substituents on the oxadiazole and thiazole rings, have been explored to enhance its biological activity and pharmacokinetic properties. These efforts have led to the identification of several analogs with improved potency and selectivity.

In vitro and in vivo studies have demonstrated that 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine exhibits promising activity against a range of biological targets. Notably, the compound has shown potent inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. For instance, recent findings indicate that it acts as a selective inhibitor of protein kinases, which play a critical role in cell signaling and proliferation. This has sparked interest in its potential application as an anti-cancer or anti-inflammatory agent.

Pharmacokinetic and toxicological evaluations of 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine have also been conducted to assess its suitability for clinical development. Preliminary data suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with minimal off-target effects. However, further studies are needed to fully understand its safety and efficacy in human subjects. Researchers are currently exploring formulation strategies to enhance its bioavailability and reduce potential side effects.

The therapeutic potential of 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine extends beyond its primary targets. Recent investigations have revealed its ability to modulate immune responses and interact with other cellular pathways, suggesting its utility in treating autoimmune diseases and infectious diseases. Additionally, its unique chemical structure makes it a valuable tool for probing biological mechanisms and developing novel therapeutic agents.

In conclusion, 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-(4-methyl-1,3-thiazole-5-carbonyl)piperidine (CAS: 1705549-58-1) represents a promising candidate for further drug development. Its diverse biological activities, coupled with its favorable pharmacokinetic properties, highlight its potential as a therapeutic agent. Ongoing research efforts are expected to provide deeper insights into its mechanism of action and expand its applications in medicine. The findings summarized in this briefing underscore the importance of continued exploration of this compound and its derivatives in the pursuit of innovative treatments for various diseases.